Cas no 324067-21-2 (1-benzyl-4-(4-chlorobenzenesulfonyl)piperazine)

• Product Name: 1-benzyl-4-(4-chlorobenzenesulfonyl)piperazine
• CAS No: 324067-21-2
• MF: C₁₇H₁₉ClN₂O₂S
• MW: 350.862962007523
• MDL: MFCD00784577
• CID: 3054160
• PubChem ID: 985373
• Update Time: 2025-04-21

1-benzyl-4-(4-chlorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[(4-chlorophenyl)sulfonyl]piperazine
• 1-benzyl-4-(4-chlorobenzenesulfonyl)piperazine
• Oprea1_055856
• Maybridge1_006963
• RJC 03071
• MFCD00784577
• AB00040491-01
• 4-CHLORO-1-((4-BENZYLPIPERAZINYL)SULFONYL)BENZENE
• AB00040491-02
• AKOS000383649
• 1-benzyl-4-((4-chlorophenyl)sulfonyl)piperazine
• BDBM50435877
• UPCMLD0ENAT5259915:001
• F0869-0030
• 1-benzyl-4-(4-chlorophenyl)sulfonylpiperazine
• AK-968/11163004
• 1-Benzyl-4-(4-chloro-benzenesulfonyl)-piperazine
• 324067-21-2
• Oprea1_408364
• CHEMBL2391075
• 1-benzyl-4-(4-chlorophenylsulfonyl)piperazine
• HMS539N17
• HMS561E11
• SR-01000474145-1
• CS-0320391
• STK029140
• SCHEMBL5249650
• EN300-12629124
• Cerep_004435
• MS-10613
• SR-01000474145

• MDL： MFCD00784577
• Inchi： 1S/C17H19ClN2O2S/c18-16-6-8-17(9-7-16)23(21,22)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key： CJZZSVCCBZWMCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.0855767Da
• Monoisotopic Mass: 350.0855767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49Ų